2-Pinen-10-yl isobutyrate

• CAS No.: 29021-37-2
• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol
• IUPAC Name: (6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl)methyl 2-methylpropanoate
• InChI: InChI=1S/C14H22O2/c1-9(2)13(15)16-8-10-5-6-11-7-12(10)14(11,3)4/h5,9,11-12H,6-8H2,1-4H3
• InChI Key: HPAQTXNDJUZELN-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)OCC1=CCC2CC1C2(C)C

Description

2-Pinen-10-yl isobutyrate (CAS 29021-37-2), also known as myrtenyl isobutyrate, is a terpene ester derived from the esterification of 2-pinen-10-ol (a bicyclic monoterpene alcohol) with isobutyric acid. Its molecular formula is C₁₇H₃₁NO, and it belongs to the class of natural substances and extractives, primarily used in fragrances and flavorings due to its aromatic properties . The compound’s structure combines the rigid bicyclic framework of pinene with the ester functionality of isobutyrate, contributing to its unique volatility and solubility profile.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key similarities and differences between 2-pinen-10-yl isobutyrate and related esters, focusing on molecular structure, applications, and safety.

Table 1: Comparative Analysis of Isobutyrate Esters

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Applications	Safety Profile
2-Pinen-10-yl isobutyrate	C₁₇H₃₁NO	265.43	Fragrances, flavorings (natural extracts)	Likely GRAS*; limited toxicity data
Cinnamyl isobutyrate	C₁₃H₁₆O₂	204.26	Food flavoring (e.g., fruit, spice notes)	Safe at proposed use levels; skin/eye irritant
Hexyl isobutyrate	C₁₀H₂₀O₂	172.26	Food flavoring, insect attractants	Safe for environment; respiratory hazard at high doses
Thymyl isobutyrate	C₁₄H₂₂O₂†	222.32	Essential oils (antimicrobial/aromatic)	Limited data; natural occurrence in plants
Sucrose acetate isobutyrate (SAIB)	C₂₀H₂₂O₅‡	366.38	Food additive (emulsifier, stabilizer)	Approved for food use; high viscosity

† Thymyl isobutyrate’s formula is inferred from thymol (C₁₀H₁₄O) esterified with isobutyrate (C₄H₇O₂). reports related derivatives like 6-methoxythymyl isobutyrate.
‡ SAIB is a multi-esterified sucrose derivative with variable acetate/isobutyrate substituents .

Structural and Functional Differences

• Backbone Diversity: 2-Pinen-10-yl isobutyrate features a bicyclic monoterpene alcohol backbone, enhancing its rigidity and volatility compared to linear esters like hexyl isobutyrate .
• Functional Groups: Cinnamyl isobutyrate contains an aromatic cinnamyl group, making it suitable for spice and fruit flavorings, whereas thymyl isobutyrate (with a phenolic thymol moiety) is associated with antimicrobial activity in essential oils .